Cas no 173550-97-5 (Terephthalic Acid Mono(2-bromoethyl) Ester)

Terephthalic Acid Mono(2-bromoethyl) Ester is a brominated ester derivative of terephthalic acid, primarily utilized as an intermediate in organic synthesis and polymer chemistry. Its key advantages include its reactivity as an alkylating agent, enabling the introduction of functional groups in tailored chemical modifications. The presence of the bromoethyl moiety enhances its utility in crosslinking reactions and the production of specialty polymers, such as flame-retardant materials. This compound is valued for its stability under controlled conditions and its compatibility with a range of industrial processes. Its precise molecular structure ensures consistent performance in applications requiring high-purity intermediates.
Terephthalic Acid Mono(2-bromoethyl) Ester structure
173550-97-5 structure
Product Name:Terephthalic Acid Mono(2-bromoethyl) Ester
CAS No:173550-97-5
MF:C10H9BrO4
MW:273.080062627792
CID:92079
PubChem ID:7021524
Update Time:2025-05-27

Terephthalic Acid Mono(2-bromoethyl) Ester Chemical and Physical Properties

Names and Identifiers

    • 4-((2-Bromoethoxy)carbonyl)benzoic acid
    • 2-Bromoethyl hydrogen terephthalate
    • Terephthalic Acid Mono(2-bromoethyl) Ester
    • 4-(2-bromoethoxycarbonyl)benzoic acid
    • Terephthalic Acid Mo
    • 2-Bromoethylhydrogenterephthalate
    • Terephthalic acid mono(2-bromoethyl) ester, 98+%
    • A881757
    • 4-[(2-bromoethoxy)carbonyl]benzoic acid
    • 173550-97-5
    • DTXSID30427382
    • AKOS022181732
    • Terephthalic acid mono(2-bromoethyl)ester
    • FT-0643658
    • terephthalic acid mono-2 bromoethyl ester
    • DB-366636
    • MDL： MFCD01075655
    • Inchi： 1S/C10H9BrO4/c11-5-6-15-10(14)8-3-1-7(2-4-8)9(12)13/h1-4H,5-6H2,(H,12,13)
    • InChI Key： SQFCKVQQFAJQCM-UHFFFAOYSA-N
    • SMILES： BrCCOC(C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

  • Exact Mass: 271.96800
  • Monoisotopic Mass: 271.96842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Density: 1.61
  • Melting Point: 173°C
  • Boiling Point: 412.8°C at 760 mmHg
  • Flash Point: 203.5°C
  • Refractive Index: 1.591
  • PSA: 63.60000
  • LogP: 1.93650

Terephthalic Acid Mono(2-bromoethyl) Ester Security Information

  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S36

Terephthalic Acid Mono(2-bromoethyl) Ester Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Terephthalic Acid Mono(2-bromoethyl) Ester Pricemore >>

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